Cas no 2743429-94-7 ((1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo10.3.0.0,5,7pentadec-3-en-13-yl benzoate)
2743429-94-7 structure
Product Name:(1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo10.3.0.0,5,7pentadec-3-en-13-yl benzoate
CAS No:2743429-94-7
MF:C31H38O7
MW:522.62923002243
CID:6554876
PubChem ID:133562185
Update Time:2024-01-06
(1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo10.3.0.0,5,7pentadec-3-en-13-yl benzoate Chemical and Physical Properties
Names and Identifiers
-
- (1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo10.3.0.0,5,7pentadec-3-en-13-yl benzoate
- 36008-92-1
- 218916-52-0
- (1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo[10.3.0.0,5,7]pentadec-3-en-13-yl benzoate
- AKOS040758666
- 2743429-94-7
- Euphorbia factor L3
- EN300-21681032
-
- Inchi: 1S/C31H38O7/c1-17-13-14-23-24(30(23,6)7)15-18(2)28(34)31(38-21(5)33)16-19(3)27(25(31)26(17)36-20(4)32)37-29(35)22-11-9-8-10-12-22/h8-12,15,19,23-27H,1,13-14,16H2,2-7H3/b18-15+/t19-,23-,24+,25-,26?,27-,31+/m0/s1
- InChI Key: JPYYWXPAHJBKJX-VDPCBLLQSA-N
- SMILES: O(C(C)=O)[C@@]12C(C(C)=C[C@@H]3[C@H](CCC(=C)C([C@H]1[C@H]([C@@H](C)C2)OC(C1C=CC=CC=1)=O)OC(C)=O)C3(C)C)=O |t:7|
Computed Properties
- Exact Mass: 522.26175355g/mol
- Monoisotopic Mass: 522.26175355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 96Ų
(1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo10.3.0.0,5,7pentadec-3-en-13-yl benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-21681032-0.05g |
(1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo[10.3.0.0,5,7]pentadec-3-en-13-yl benzoate |
2743429-94-7 | 0.05g |
$636.0 | 2023-09-16 |
(1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo10.3.0.0,5,7pentadec-3-en-13-yl benzoate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2743429-94-7 ((1R,3E,5R,7S,11R,12R,13S,14S)-1,11-bis(acetyloxy)-3,6,6,14-tetramethyl-10-methylidene-2-oxotricyclo10.3.0.0,5,7pentadec-3-en-13-yl benzoate) Related Products
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